BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 4-
Aminobenzophenone in UV Curing Coatings

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of 4-Aminobenzophenone (4-ABP) as a photoinitiator in ultraviolet (UV) curing

coating formulations.

Introduction

4-Aminobenzophenone is a highly effective Type Il photoinitiator used in free-radical
polymerizable UV curing systems.[1] As a derivative of benzophenone, it requires a co-initiator,
typically a tertiary amine, to generate free radicals upon exposure to UV light.[2][3][4][5] This
initiation system is widely employed in the formulation of coatings, inks, and adhesives due to
its rapid curing capabilities at ambient temperatures, which minimizes the emission of volatile
organic compounds (VOCs).[6]

The mechanism of action involves the absorption of UV energy by 4-ABP, which then enters an
excited triplet state. In this state, it abstracts a hydrogen atom from the amine synergist,
generating an aminoalkyl radical. This radical species is highly reactive and efficiently initiates
the polymerization of acrylate or other unsaturated monomers and oligomers in the formulation,
leading to a cross-linked, durable coating.[3][4][5]

Key Components of a UV Curing Formulation
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A typical UV curing formulation using 4-Aminobenzophenone consists of the following
components:

o Oligomers: These are prepolymers that form the backbone of the coating and largely
determine its final physical and chemical properties, such as hardness, flexibility, and
chemical resistance.[7] Urethane acrylates are a common choice, offering a good balance of
properties.[7]

» Monomers (Reactive Diluents): These are low-viscosity liquids that dissolve the solid
components and adjust the viscosity of the formulation for application. They also participate
in the polymerization reaction, becoming part of the final cured film. Tripropylene glycol
diacrylate (TPGDA) is a frequently used reactive diluent.

» Photoinitiator: In this context, 4-Aminobenzophenone (a Type Il photoinitiator).

o Co-initiator (Synergist): A hydrogen donor, typically a tertiary amine, is essential for the
function of Type Il photoinitiators like 4-ABP. Amine synergists also help to mitigate oxygen
inhibition at the surface of the coating, ensuring a tack-free cure.[2][4][5]

o Additives: These can include leveling agents, defoamers, and pigments to modify the
appearance and performance of the coating.

Experimental Protocols

Below are detailed protocols for the preparation, application, curing, and evaluation of a UV-
curable coating formulated with 4-Aminobenzophenone.

Protocol 1: Formulation of a Clear UV-Curable Coating

This protocol describes the preparation of a model clear coating formulation.
Materials:

o Urethane Acrylate Oligomer

o Tripropylene Glycol Diacrylate (TPGDA)

e 4-Aminobenzophenone (4-ABP)
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e Amine Synergist (e.g., 2-Ethylhexyl-4-(dimethylamino)benzoate - EHA)
e Leveling Agent
Procedure:

« In a light-blocking container, combine the urethane acrylate oligomer and TPGDA in the
desired ratio (see Table 1 for an example).

« Stir the mixture with a mechanical stirrer at a low speed to avoid introducing air bubbles until
a homogeneous solution is obtained.

e Add the pre-weighed amount of 4-Aminobenzophenone to the mixture and continue stirring
until it is completely dissolved.

« Introduce the amine synergist to the formulation and stir until fully incorporated.

e Add any additives, such as a leveling agent, and stir for an additional 10-15 minutes to
ensure homogeneity.

» Allow the formulation to degas at room temperature or use a vacuum chamber to remove
any entrapped air.

Protocol 2: Coating Application and UV Curing

This protocol details the application of the formulated coating onto a substrate and the
subsequent UV curing process.

Equipment:

e Substrate (e.g., glass panels, plastic sheets, or wood)

» Bar coater or spin coater

e UV curing unit with a mercury vapor lamp or UV-LED source
Procedure:

o Ensure the substrate is clean, dry, and free of any contaminants.
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o Apply the formulated coating to the substrate using a bar coater to achieve a uniform wet film
thickness (e.g., 40 um).

e Immediately pass the coated substrate through the UV curing unit. The belt speed and lamp
intensity should be adjusted to deliver the desired UV dose (see Table 2 for example
parameters).

» Allow the cured coating to cool to room temperature before handling and testing.

Protocol 3: Evaluation of Cured Coating Properties

This protocol outlines standard methods for assessing the performance of the cured coating.
1. Pendulum Hardness Test (ASTM D4366):
e Apparatus: Pendulum hardness tester (e.g., Konig or Persoz type).

e Procedure:

[¢]

Place the cured coating panel on the tester's platform.

[e]

Gently lower the pendulum onto the coating surface.

o

Deflect the pendulum to a specified angle and release it.

[¢]

Measure the time in seconds it takes for the amplitude of the pendulum's swing to
decrease to a defined angle. A longer time indicates a harder surface.

2. Adhesion Test (ASTM D3359 - Cross-Hatch Test):

o Apparatus: Cross-hatch cutter with multiple blades, pressure-sensitive tape.

e Procedure:

o Use the cross-hatch cutter to make a series of parallel cuts through the coating to the
substrate.

o Make a second series of cuts at a 90-degree angle to the first, creating a lattice pattern.
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[e]

Brush the area to remove any loose flakes.

o

Apply a piece of pressure-sensitive tape firmly over the lattice.

[¢]

Rapidly pull the tape off at a 180-degree angle.

Examine the lattice area and classify the adhesion according to the ASTM scale (5B: no

[¢]

detachment, to OB: more than 65% detachment).
3. Gloss Measurement (ASTM D523):
o Apparatus: Gloss meter (e.g., at 20°, 60°, and 85° geometries).
e Procedure:
o Calibrate the gloss meter using the supplied standards.
o Place the gloss meter on the surface of the cured coating.

o Record the gloss value in Gloss Units (GU). For high-gloss coatings, a 60° geometry is
standard.

Data Presentation

The following tables present representative quantitative data for a UV-curable coating based on
a urethane acrylate oligomer, TPGDA reactive diluent, and varying concentrations of 4-
Aminobenzophenone with a constant level of an amine synergist.

Table 1: Example UV-Curable Coating Formulations
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Formulation 1

Formulation 2

Formulation 3

Component
(wt%) (wt%) (wt%)

Urethane Acrylate

_ 60 59 58
Oligomer
TPGDA 35 35 35
4-

. 2 3 4
Aminobenzophenone
Amine Synergist

ynerd 3 3 3

(EHA)
Total 100 100 100

Table 2: Curing Parameters and Performance of Cured Coatings

Property

Formulation 1

Formulation 2

Formulation 3

Curing Conditions

UV Lamp Intensity

100 mW/cmz?

100 mW/cmz?

100 mW/cmz?

UV Dose

1000 mJ/cm?2

1000 mJ/cm?2

1000 mJ/cm?2

Performance Metrics

Pendulum Hardness

110 125 135
(s)
Adhesion (ASTM

5B 5B 5B
D3359)
Gloss (60° GU) 88 90 92

Note: The data presented in these tables are illustrative and may vary depending on the

specific raw materials, substrate, and curing equipment used.

Visualizations
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Caption: UV Curing Mechanism with 4-Aminobenzophenone.
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Caption: Experimental Workflow for UV Curing Coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 4-
Aminobenzophenone in UV Curing Coatings]. BenchChem, [2025]. [Online PDF]. Available
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aminobenzophenone-in-uv-curing-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b072274?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/241090831_Synthesis_and_photoinitiating_behavior_of_benzophenone-based_polymeric_photoinitiators_used_for_UV_curing_coatings
https://www.pcimag.com/articles/110096-new-uv-synergist-for-improved-photoinitiator-efficiency
https://www.researchgate.net/publication/251421841_UV-curable_powder_coatings_Formulation_of_thick_white_finish_for_MDF
https://patents.google.com/patent/EP2550250A2/en
https://patents.google.com/patent/EP2550250A2/en
https://www.radtech-europe.com/education/knowledge-base/effect-of-amine-synergists-on-the-electron-beam-curing-properties-of-acrylate-based-coatings.html
https://www.radtech-europe.com/education/knowledge-base/effect-of-amine-synergists-on-the-electron-beam-curing-properties-of-acrylate-based-coatings.html
https://www.researchgate.net/publication/235286592_Review_of_basic_chemistry_of_UV-curing_technology
https://patents.google.com/patent/WO1999018134A1/en
https://patents.google.com/patent/WO1999018134A1/en
https://www.benchchem.com/product/b072274#protocol-for-using-4-aminobenzophenone-in-uv-curing-coatings
https://www.benchchem.com/product/b072274#protocol-for-using-4-aminobenzophenone-in-uv-curing-coatings
https://www.benchchem.com/product/b072274#protocol-for-using-4-aminobenzophenone-in-uv-curing-coatings
https://www.benchchem.com/product/b072274#protocol-for-using-4-aminobenzophenone-in-uv-curing-coatings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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